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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3428363

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the molecular formula C14H300.[1][2] It is a white, waxy solid at room temperature with a faint
odor.[3][4] This document provides an in-depth overview of the chemical and physical
properties of 1-tetradecanol, intended for use by professionals in research, scientific, and drug
development fields.

Chemical and Physical Properties

The fundamental chemical and physical properties of 1-tetradecanol are summarized in the
tables below. These properties are crucial for understanding its behavior in various
experimental and formulation settings.

General Properties
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Property Value Reference
Synonyms Myristyl alcohol, Tetradecyl 5176]
alcohol, n-Tetradecanol

Molecular Formula C14H300 [2]

Molecular Weight 214.39 g/mol [5]

CAS Number 112-72-1 [5]

Appearance White waxy solid [2][3]
Physical Properties

Property Value Reference

Melting Point 38 °C (100 °F; 311 K) [2]

Boiling Point >260 °C [2]

Density 0.824 g/cm? [2]

Vapor Pressure <1 hPa (20 °C)

Flash Point 145 °C (293 °F)

Autoignition Temperature 240 °C

Refractive Index 1.4358 at 50 °C [5]

Solvent Solubility Reference

Water Practically insoluble [1][2]

Diethyl Ether

Soluble

[1]2]

Ethanol

Slightly soluble

[1](2]

Experimental Protocols
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The determination of the physical and chemical properties of substances like 1-tetradecanol is
guided by standardized experimental protocols to ensure accuracy and reproducibility. The
Organisation for Economic Co-operation and Development (OECD) Guidelines for the Testing
of Chemicals are internationally recognized standards for this purpose.[1][3][7][8][9]

Below is a summary of the relevant OECD guidelines for determining the key properties of 1-
tetradecanol:
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Property

OECD Guideline

Brief Description of
Methodology

Melting Point

OECD 102

Describes methods for
determining the melting
temperature of a substance,
including the capillary method,
hot stage apparatus, and
differential scanning

calorimetry (DSC).

Boiling Point

OECD 103

Details methods for
determining the boiling
temperature, such as the
ebulliometer method, dynamic
method, and distillation

method.

Density

OECD 109

Provides methods for
determining the density of
liquids and solids, including the
oscillating densitometer
method and the pycnometer

method.

Vapor Pressure

OECD 104

Outlines methods for
determining vapor pressure,
such as the dynamic method,
static method, and effusion

method.

Water Solubility

OECD 105

Describes methods for
determining the solubility of
substances in water, including
the column elution method and
the flask method.

Partition Coefficient (n-

octanol/water)

OECD 107, 117, 123

Details the shake-flask
method, HPLC method, and

pH-metric method for
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determining the n-
octanol/water partition
coefficient, a key indicator of a

substance's hydrophobicity.

For detailed experimental procedures, researchers should refer to the specific OECD guideline

documents.

Biological Role and Synthesis

1-Tetradecanol is a naturally occurring fatty alcohol found in various plants, such as nutmeg
(Myristica fragrans).[2] In biological systems, it plays a role as a metabolite and is a component
of some volatile oils.[5] It is also a known precursor in the biosynthesis of certain insect
pheromones.[5]

The general biosynthetic pathway for fatty alcohols like 1-tetradecanol starts from acetyl-CoA
and proceeds through fatty acid synthesis to produce a C14 acyl-CoA (myristoyl-CoA). This is
then reduced to the corresponding alcohol. In some insects, this alcohol can be a direct

precursor to pheromone components.

Below is a simplified representation of a fatty alcohol biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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